Cas no 296234-22-5 (rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate)

• Product Name: rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate
• CAS No: 296234-22-5
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5636935
• PubChem ID: 165924929
• Update Time: 2025-05-26

rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 296234-22-5
• rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate
• EN300-28288928

• Inchi： 1S/C15H19NO5/c1-2-20-14(18)13-12(17)8-9-16(13)15(19)21-10-11-6-4-3-5-7-11/h3-7,12-13,17H,2,8-10H2,1H3/t12-,13+/m1/s1
• InChI Key： HUZIRYUACKSYPO-OLZOCXBDSA-N
• SMILES： O[C@@H]1CCN(C(=O)OCC2C=CC=CC=2)[C@@H]1C(=O)OCC

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate

Professional Introduction to Rac-1-Benzyl 2-Ethyl (2R,3S)-3-Hydroxypyrrolidine-1,2-Dicarboxylate (CAS No. 296234-22-5)

Rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate, a compound with the CAS number 296234-22-5, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The intricate stereochemistry of this molecule, characterized by the presence of specific chiral centers, makes it a promising candidate for various therapeutic applications.

The name of this compound provides a wealth of information about its molecular structure. The term Rac indicates that the molecule is a racemic mixture, meaning it contains equal amounts of both enantiomers. The presence of benzyl and ethyl side chains further refines its structural complexity. The core structure, (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate, is a pyrrolidine derivative with hydroxyl and carboxyl functional groups, which are known to play crucial roles in biological interactions.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential pharmacological properties. These compounds have been explored for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific stereochemistry of Rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate makes it particularly intriguing for researchers studying chiral drugs. The (2R,3S) configuration suggests that this molecule may exhibit selective interactions with biological targets, which could lead to improved therapeutic efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential application in drug development. Pyrrolidine derivatives have shown promise in treating a variety of conditions, including neurological disorders and inflammatory diseases. The hydroxyl and carboxyl groups in the molecule can form hydrogen bonds with biological targets, enhancing binding affinity. Additionally, the benzyl and ethyl side chains can be modified to optimize pharmacokinetic properties such as solubility and metabolic stability.

The synthesis of Rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate involves complex organic reactions that require precise control over reaction conditions. The stereochemistry must be carefully maintained throughout the synthesis to ensure the correct enantiomeric purity. Advanced techniques such as chiral resolution and asymmetric synthesis are often employed to achieve this level of precision. These synthetic methods not only highlight the complexity of working with chiral molecules but also underscore the importance of meticulous planning in pharmaceutical research.

Recent studies have begun to explore the biological activity of Rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate. Preliminary findings suggest that this compound may have potent effects on certain enzymes and receptors relevant to human health. For instance, it has been observed to interact with enzymes involved in metabolic pathways, potentially leading to new treatments for metabolic disorders. Furthermore, its ability to modulate receptor activity makes it a candidate for developing drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry is increasingly recognizing the value of chiral drugs due to their improved therapeutic profiles. Racemic mixtures often contain both active and inactive enantiomers, which can lead to variable efficacy and side effects. By focusing on single-enantiomer drugs like those derived from Rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate, researchers can develop medications that are more predictable and safer for patients. This trend towards enantiopure drugs is driving innovation in synthetic chemistry and drug design.

The future prospects for Rac-1-benzyl 2-ethyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate are promising given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between chemists and biologists are essential for translating these findings into tangible benefits for patients worldwide. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in shaping the future of medicine.